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Compound of Interest

Compound Name: (+)-Volkensiflavone

Cat. No.: B1264819 Get Quote

Researchers and drug development professionals handling (+)-Volkensiflavone must adhere

to strict disposal protocols to ensure personnel safety and environmental protection. This

biflavonoid, while valuable in research, is classified as hazardous, necessitating disposal

through a licensed professional waste management service. Improper disposal can lead to

environmental contamination, particularly in aquatic ecosystems.

Hazard Profile for Disposal
Understanding the hazardous nature of (+)-Volkensiflavone is crucial for its correct handling

and disposal. Key safety data points are summarized below.

Hazard Classification Description
GHS Precautionary
Statement

Acute Dermal Toxicity Harmful in contact with skin.
P280: Wear protective gloves/

protective clothing.

Aquatic Hazard (Chronic)
Toxic to aquatic life with long

lasting effects.

P273: Avoid release to the

environment.

Disposal Requirement ---

P501: Dispose of contents/

container to an approved

waste disposal plant.[1]
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Step-by-Step Disposal Protocol
The following procedure outlines the necessary steps for the safe disposal of (+)-
Volkensiflavone and its contaminated materials. This protocol is designed to be followed

within a laboratory setting.

Personal Protective Equipment (PPE): Before handling the waste, ensure appropriate PPE is

worn, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

Waste Segregation:

Solid Waste: Collect unused (+)-Volkensiflavone powder, contaminated spill cleanup

materials, and empty containers in a dedicated, clearly labeled hazardous waste

container. The container must be sealable and made of a material compatible with the

chemical.

Liquid Waste: If (+)-Volkensiflavone has been dissolved in a solvent, collect the solution

in a designated hazardous liquid waste container. The container must be labeled with the

full chemical name of both the flavonoid and the solvent(s).

Sharps Waste: Any contaminated sharps (e.g., needles, pipette tips) should be placed in a

designated sharps container for hazardous chemical waste.

Labeling: Label the hazardous waste container with "Hazardous Waste," the full chemical

name "(+)-Volkensiflavone," and any solvent(s) present. Include the appropriate hazard

pictograms (e.g., harmful, environmental hazard).

Storage: Store the sealed hazardous waste container in a designated, secure, and well-

ventilated satellite accumulation area away from incompatible materials.

Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and

approved waste disposal company. Provide them with the Safety Data Sheet (SDS) or a

complete chemical inventory of the waste container. Never dispose of (+)-Volkensiflavone
down the drain or in regular trash.[1][2]

Experimental Workflow and Disposal Pathway
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The following diagram illustrates the typical workflow for handling (+)-Volkensiflavone in a

research setting and the correct pathway for waste disposal.
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Caption: Workflow for the safe handling and disposal of (+)-Volkensiflavone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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